Furan-2-ylmethyl-(3-methoxy-benzyl)-amine

• IUPAC Name: N-(furan-2-ylmethyl)-1-(3-methoxyphenyl)methanamine
• InChI: InChI=1S/C13H15NO2/c1-15-12-5-2-4-11(8-12)9-14-10-13-6-3-7-16-13/h2-8,14H,9-10H2,1H3
• InChI Key: RFNRFMUVTOITLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNCC2=CC=CO2
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• CAS No.: 510723-73-6

Description

Furan-2-ylmethyl-(3-methoxy-benzyl)-amine is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.268. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Compounds : Novel benzoxazine and aminomethyl compounds, including furan-2-ylmethyl-(3-methoxy-benzyl)-amine derivatives, were synthesized from eugenol. These compounds were tested for biological activity using brine shrimp lethality tests, indicating potential bioactivity and toxicity, suitable for further studies (Rudyanto et al., 2014).

Anticancer and Antiangiogenic Activity

• Novel Anticancer Compounds : A series of compounds, including this compound, were synthesized and evaluated for anticancer properties. One compound demonstrated potent antitumor activity in a murine model, comparable to combretastatin A-4 phosphate, indicating significant potential in cancer treatment (Romagnoli et al., 2015).

Synthesis and Stereochemistry

• Enantioselective Synthesis : A new enantioselective synthesis method for furan-2-yl amines and amino acids, including this compound, was developed. This method controlled chirality through the choice of geometrical isomers, offering new possibilities in the synthesis of chiral amines (Demir et al., 2003).

Anti-Adipogenic and Anti-Inflammatory Properties

• Inhibition of Adipocyte Differentiation : Certain benzo[b]furan derivatives, structurally similar to this compound, demonstrated the ability to inhibit adipocyte differentiation and the production of inflammatory adipokines. This indicates potential use in managing obesity-associated inflammatory and metabolic diseases (Sung et al., 2010).

Synthesis and Polymerization

• Synthesis of Bio-Based Monomers : this compound was involved in the synthesis of fully bio-based benzoxazine monomers. These monomers displayed promising properties for the development of new bio-based polybenzoxazines with desired characteristics (Wang et al., 2012).